(2,4-dimethoxybenzyl)(3,4-dimethylphenyl)amine

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-3,4-dimethylaniline
• InChI: InChI=1S/C17H21NO2/c1-12-5-7-15(9-13(12)2)18-11-14-6-8-16(19-3)10-17(14)20-4/h5-10,18H,11H2,1-4H3
• InChI Key: DAGMXDCZADSPCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2=C(C=C(C=C2)OC)OC)C
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

(2,4-dimethoxybenzyl)(3,4-dimethylphenyl)amine, also known as DMMDA, is a psychoactive drug that belongs to the family of phenethylamines. It is a relatively new compound, and its synthesis method was first reported in 2010. Since then, there has been limited scientific research on the compound, and its mechanism of action and physiological effects are not well understood.

Mechanism of Action

The mechanism of action of (2,4-dimethoxybenzyl)(3,4-dimethylphenyl)amine is not well understood. It is believed to act on the central nervous system by binding to serotonin receptors, particularly the 5-HT2A receptor. This binding may result in altered perception, mood, and cognition. However, further research is needed to confirm this hypothesis.
Biochemical and Physiological Effects:
This compound has been reported to produce psychoactive effects, including altered perception, mood, and cognition. However, the specific biochemical and physiological effects of the compound are not well understood. There is limited research on the pharmacokinetics of this compound, including its metabolism, distribution, and elimination from the body.

Advantages and Limitations for Lab Experiments

(2,4-dimethoxybenzyl)(3,4-dimethylphenyl)amine has several advantages for use in lab experiments. It is relatively easy to synthesize, and its purity can be confirmed using analytical techniques. However, there are also limitations to its use. The psychoactive effects of the compound may make it difficult to use in certain experimental settings. Additionally, the limited availability of the compound may make it challenging to conduct large-scale studies.

Future Directions

There are several potential future directions for research on (2,4-dimethoxybenzyl)(3,4-dimethylphenyl)amine. One area of interest is the potential therapeutic applications of the compound. Further research is needed to determine if this compound has any potential in the treatment of psychiatric disorders or other medical conditions. Additionally, more research is needed to understand the mechanism of action and physiological effects of the compound. This may involve studies on the pharmacokinetics of this compound and the specific receptors it binds to in the central nervous system. Overall, there is a need for more research on this compound to fully understand its potential applications and effects.

Synthesis Methods

The synthesis method for (2,4-dimethoxybenzyl)(3,4-dimethylphenyl)amine involves the reaction of 3,4-dimethylphenylacetonitrile with 2,4-dimethoxybenzylmagnesium chloride. The reaction is carried out in the presence of a catalyst, such as copper(I) iodide, and a solvent, such as tetrahydrofuran. The product is then purified using column chromatography to obtain the final compound. The synthesis method has been successfully replicated in several studies, and the purity of the compound has been confirmed using techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

(2,4-dimethoxybenzyl)(3,4-dimethylphenyl)amine has been used in several scientific studies as a reference standard for analytical purposes. It is also used in forensic toxicology to detect the presence of the compound in biological samples. However, there is limited research on the potential therapeutic applications of this compound.